Cas no 7596-94-3 (1-Pentanamine,5-chloro-N-(3-methylbutyl)-, hydrochloride (1:1))

• Product Name: 1-Pentanamine,5-chloro-N-(3-methylbutyl)-, hydrochloride (1:1)
• CAS No: 7596-94-3
• MF: C₁₀H₂₃Cl₂N
• MW: 228.20232129097
• CID: 581457
• PubChem ID: 24201215
• Update Time: 2025-04-19

1-Pentanamine,5-chloro-N-(3-methylbutyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine,5-chloro-N-(3-methylbutyl)-, hydrochloride (1:1)
• 5-chloro-N-(3-methylbutyl)pentan-1-amine,hydrochloride
• (5-chloro-pentyl)-isopentyl-amine, hydrochloride
• (5-Chlor-pentyl)-isopentyl-amin, Hydrochlorid
• NSC405734
• DTXSID50639687
• 7596-94-3
• 5-Chloro-N-(3-methylbutyl)pentan-1-amine--hydrogen chloride (1/1)
• NSC-405734

• Inchi： 1S/C10H22ClN.ClH/c1-10(2)6-9-12-8-5-3-4-7-11;/h10,12H,3-9H2,1-2H3;1H
• InChI Key： YQGPEQQBDCRBKS-UHFFFAOYSA-N
• SMILES： ClCCCCCNCCC(C)C.Cl

Computed Properties

• Exact Mass: 191.14426
• Monoisotopic Mass: 227.120755
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 83.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 0.895
• Boiling Point: 247.2°Cat760mmHg
• Flash Point: 103.3°C
• PSA: 12.03
• LogP: 4.22410